Cas no 2171573-59-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its structure features an Fmoc group at the N-terminus, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The compound’s design facilitates efficient coupling and deprotection steps while minimizing side reactions. The carboxylic acid terminus allows for further elongation of peptide chains, making it a versatile building block. Its stability under standard SPPS conditions and high purity make it suitable for producing complex peptides with precise control over sequence and functionality. This derivative is particularly valuable in research and pharmaceutical applications requiring tailored peptide structures.
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid structure
2171573-59-2 structure
Product Name:3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
CAS No:2171573-59-2
MF:C22H24N2O5
MW:396.436366081238
CID:6138622
PubChem ID:165812557
Update Time:2025-06-12

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
    • 2171573-59-2
    • EN300-1485695
    • Inchi: 1S/C22H24N2O5/c1-13(11-20(25)26)23-21(27)14(2)24-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19H,11-12H2,1-2H3,(H,23,27)(H,24,28)(H,25,26)
    • InChI Key: MUMMEUSRTWIDEY-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 396.16852187g/mol
  • Monoisotopic Mass: 396.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 105Ų

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1485695-1.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
1g
$0.0 2023-06-06
Enamine
EN300-1485695-50mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
50mg
$647.0 2023-09-28
Enamine
EN300-1485695-100mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
100mg
$678.0 2023-09-28
Enamine
EN300-1485695-250mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
250mg
$708.0 2023-09-28
Enamine
EN300-1485695-500mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
500mg
$739.0 2023-09-28
Enamine
EN300-1485695-1000mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
1000mg
$770.0 2023-09-28
Enamine
EN300-1485695-2500mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
2500mg
$1509.0 2023-09-28
Enamine
EN300-1485695-5000mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
5000mg
$2235.0 2023-09-28
Enamine
EN300-1485695-10000mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
2171573-59-2
10000mg
$3315.0 2023-09-28

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Related Literature

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171573-59-2)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171573-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group, is a key intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, biomaterials, and as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings and highlight the compound's growing importance in the field.

One of the most notable advancements involves the use of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in the development of self-assembling peptide hydrogels. Researchers have demonstrated that the Fmoc group enhances the stability and biocompatibility of these hydrogels, making them ideal for applications in tissue engineering and regenerative medicine. A 2023 study published in *Advanced Materials* reported that hydrogels incorporating this compound exhibited superior mechanical properties and sustained release of therapeutic agents, paving the way for innovative treatments in wound healing and controlled drug delivery.

In addition to its role in biomaterials, this compound has been investigated for its potential in cancer therapeutics. A recent *Journal of Medicinal Chemistry* article highlighted its use as a linker in antibody-drug conjugates (ADCs). The study found that the Fmoc-protected amino acid derivative improved the stability and efficacy of ADCs, reducing off-target effects and enhancing tumor-specific drug delivery. These findings suggest that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid could play a pivotal role in the next generation of targeted cancer therapies.

Further research has explored the compound's utility in solid-phase peptide synthesis (SPPS). Its unique chemical properties allow for efficient coupling and deprotection steps, which are critical for the synthesis of complex peptides. A 2022 study in *Organic Letters* detailed a novel SPPS protocol using this compound, achieving higher yields and purity compared to traditional methods. This advancement has significant implications for the production of peptide-based drugs and diagnostics.

Despite these promising developments, challenges remain. For instance, the scalability of synthesizing 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in large quantities without compromising purity is an ongoing area of research. Additionally, further in vivo studies are needed to fully understand its pharmacokinetics and long-term safety profile. However, the compound's versatility and demonstrated efficacy in preliminary studies make it a compelling subject for future research.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171573-59-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in biomaterials, cancer therapeutics, and peptide synthesis underscore its potential to drive innovation in drug development and regenerative medicine. As research continues to uncover new uses and optimize its synthesis, this compound is poised to make significant contributions to the field.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.